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Cat. No.: B12297329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

SNIPER(ABL)-058 is a novel heterobifunctional molecule designed to induce the degradation

of the BCR-ABL fusion protein, a key driver of chronic myeloid leukemia (CML). It belongs to

the class of Specific and Nongenetic IAP-dependent Protein Erasers (SNIPERs), which

function by hijacking the cellular ubiquitin-proteasome system. SNIPER(ABL)-058 is composed

of the ABL kinase inhibitor Imatinib linked to a ligand for the Inhibitor of Apoptosis Proteins

(IAPs), a family of E3 ubiquitin ligases. This dual-binding capability allows SNIPER(ABL)-058
to bring BCR-ABL into proximity with the IAP E3 ligase, leading to the ubiquitination and

subsequent proteasomal degradation of the BCR-ABL protein.[1][2] The degradation

concentration 50 (DC50) for BCR-ABL reduction by SNIPER(ABL)-058 has been reported to

be 10 μM.[1][3]

This guide provides a comparative analysis of the kinase specificity of SNIPER(ABL)-058,

leveraging available data to offer insights into its selectivity profile against other kinases.

Kinase Specificity Profile
Direct comprehensive kinome-wide specificity data for SNIPER(ABL)-058 is not publicly

available. However, the kinase-binding component of SNIPER(ABL)-058 is the well-
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characterized inhibitor, Imatinib. The selectivity of SNIPER(ABL)-058 is therefore expected to

be significantly influenced by the binding profile of Imatinib. It is important to note that the

formation of a ternary complex between the degrader, the target kinase, and the E3 ligase can

alter the selectivity profile compared to the parent inhibitor.

The following table summarizes the inhibitory activity of Imatinib against a panel of selected

kinases to provide a baseline for understanding the potential on-target and off-target profile of

SNIPER(ABL)-058. This data is intended to serve as a reference point, acknowledging that the

degradation efficiency and specificity of SNIPER(ABL)-058 may differ.

Kinase Target IC50 (nM) of Imatinib Comments

ABL1 25 - 100 Primary Target

KIT 100 Potent off-target

PDGFRA 100 Potent off-target

PDGFRB 100 Potent off-target

LCK >10,000 Weakly inhibited

SRC >10,000 Weakly inhibited

EGFR >10,000 Weakly inhibited

VEGFR2 >10,000 Weakly inhibited

Note: IC50 values are approximate and can vary depending on the assay conditions. The data

presented is a compilation from various sources for comparative purposes.

Studies have indicated that SNIPER(ABL)-058 exhibits remarkable selectivity for BCR-ABL-

dependent signaling pathways, with minimal impact on other cellular signaling networks such

as those mediated by ERK, Akt, and p38 MAP kinase. This suggests a degree of specificity in

its action beyond simple kinase inhibition.

Experimental Protocols
To assess the kinase specificity of a degrader like SNIPER(ABL)-058, a combination of in vitro

kinase inhibition and cellular degradation assays would be employed.
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In Vitro Kinase Inhibition/Binding Assay (e.g.,
KINOMEscan™)
This type of assay is used to determine the binding affinity of a compound against a large panel

of kinases.

Principle: A competition binding assay where the test compound (SNIPER(ABL)-058)

competes with an immobilized, active-site directed ligand for binding to the kinase of interest.

The amount of kinase captured on a solid support is quantified, typically by quantitative PCR

(qPCR) of a DNA tag conjugated to the kinase. A lower amount of captured kinase in the

presence of the test compound indicates stronger binding.

Methodology:

Kinase Panel: A comprehensive panel of recombinant human kinases is utilized.

Compound Preparation: SNIPER(ABL)-058 is serially diluted to a range of concentrations.

Assay Reaction: Kinases are incubated with the immobilized ligand and the test compound.

Quantification: The amount of kinase bound to the solid support is measured using qPCR.

Data Analysis: The results are typically expressed as the percentage of control (%Ctrl),

where lower percentages indicate stronger binding. Dissociation constants (Kd) can be

calculated from dose-response curves.

Cellular Kinase Degradation Assay
This assay measures the ability of the degrader to induce the degradation of specific kinases

within a cellular context.

Principle: Target cells are treated with the degrader, and the levels of the target kinase and

other potential off-target kinases are measured over time. A reduction in the protein level

indicates degradation.

Methodology:
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Cell Culture: A relevant cell line (e.g., K562, a CML cell line expressing BCR-ABL) is

cultured.

Compound Treatment: Cells are treated with various concentrations of SNIPER(ABL)-058
for different durations (e.g., 2, 4, 8, 24 hours).

Cell Lysis: After treatment, cells are harvested and lysed to extract total protein.

Protein Quantification: The total protein concentration in each lysate is determined.

Immunoblotting (Western Blot): Equal amounts of protein from each sample are separated

by SDS-PAGE, transferred to a membrane, and probed with specific antibodies against the

target kinase (BCR-ABL) and a panel of other kinases to assess off-target degradation. A

loading control (e.g., GAPDH, β-actin) is used to ensure equal protein loading.

Densitometry: The intensity of the protein bands is quantified to determine the relative

protein levels.

Visualizations
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Caption: Workflow for determining the kinase specificity of SNIPER(ABL)-058.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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